Cas no 1027600-78-7 (methyl 2-(4-aminobutyl)benzoate)
methyl 2-(4-aminobutyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(4-aminobutyl)benzoate
- 1027600-78-7
- EN300-1997947
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- Inchi: 1S/C12H17NO2/c1-15-12(14)11-8-3-2-6-10(11)7-4-5-9-13/h2-3,6,8H,4-5,7,9,13H2,1H3
- InChI Key: LMWNARFKIXCJAB-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1CCCCN)=O
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3Ų
methyl 2-(4-aminobutyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997947-0.05g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 0.05g |
$707.0 | 2023-09-16 | ||
| Enamine | EN300-1997947-0.1g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 0.1g |
$741.0 | 2023-09-16 | ||
| Enamine | EN300-1997947-0.25g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 0.25g |
$774.0 | 2023-09-16 | ||
| Enamine | EN300-1997947-0.5g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 0.5g |
$809.0 | 2023-09-16 | ||
| Enamine | EN300-1997947-1.0g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1997947-2.5g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 2.5g |
$1650.0 | 2023-09-16 | ||
| Enamine | EN300-1997947-5.0g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1997947-10.0g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1997947-1g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 1g |
$842.0 | 2023-09-16 | ||
| Enamine | EN300-1997947-5g |
methyl 2-(4-aminobutyl)benzoate |
1027600-78-7 | 5g |
$2443.0 | 2023-09-16 |
methyl 2-(4-aminobutyl)benzoate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on methyl 2-(4-aminobutyl)benzoate
Introduction to CAS No. 1027600-78-7: Methyl 2-(4-Aminobutyl)Benzoate
Methyl 2-(4-aminobutyl)benzoate, identified by the CAS registry number 1027600-78-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of benzoates, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The structure of methyl 2-(4-aminobutyl)benzoate consists of a benzoate group with a methyl ester and a substituted butyl chain containing an amino group, making it a versatile molecule with promising functional properties.
Recent studies have highlighted the potential of methyl 2-(4-aminobutyl)benzoate in drug delivery systems. Its ability to form stable complexes with various bioactive molecules has made it a valuable component in the development of targeted drug delivery systems. Researchers have explored its use as a carrier for anti-cancer drugs, where its biocompatibility and controlled release properties have shown significant promise. This application underscores the importance of understanding the molecular interactions and pharmacokinetics of CAS No. 1027600-78-7 in biological systems.
In addition to its pharmaceutical applications, methyl 2-(4-aminobutyl)benzoate has also been investigated for its role in materials science. The compound's ability to act as a polymerizable monomer has led to its use in the synthesis of novel polymeric materials with tailored mechanical and thermal properties. These materials have potential applications in advanced composites, coatings, and biomedical devices. Recent advancements in polymerization techniques have further enhanced the versatility of CAS No. 1027600-78-7, making it a key ingredient in next-generation materials.
The synthesis of methyl 2-(4-aminobutyl)benzoate involves a multi-step process that typically includes esterification and substitution reactions. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets the stringent requirements of various industrial applications. The development of scalable synthesis methods has been a focal point for manufacturers, as the demand for this compound continues to grow across different sectors.
Beyond its technical applications, methyl 2-(4-aminobutyl)benzoate has also been studied for its environmental impact. Assessments of its biodegradability and toxicity have been conducted to ensure that its use does not pose significant risks to ecosystems. These studies have provided valuable insights into the safe handling and disposal of this compound, aligning with global efforts to promote sustainable chemical practices.
In conclusion, methyl 2-(4-aminobutyl)benzoate (CAS No. 1027600-78-7) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and specialty chemicals. Its unique chemical structure and functional properties continue to drive innovative research and development efforts. As advancements in synthesis techniques and application technologies progress, this compound is poised to play an even more significant role in shaping future industries.
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